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Section 1: Introduction & Scope

5-Methylpicolinic acid is a substituted pyridinecarboxylic acid, a class of compounds widely
utilized as intermediates and building blocks in the synthesis of pharmaceuticals and
agrochemicals.[1] As with any specialized chemical reagent, a thorough understanding of its
properties and associated hazards is paramount to ensure the safety of laboratory personnel
and the integrity of experimental outcomes. The presence of water of hydration can also affect
its physical properties and requires careful consideration during weighing and solution
preparation.[2]

This document provides a detailed guide to the safe handling, storage, and emergency
management procedures for 5-Methylpicolinic acid hydrate. It is designed to equip
researchers with the necessary knowledge to mitigate risks and implement best practices in the
laboratory. The protocols herein are grounded in established safety data and principles of
chemical hygiene.
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Section 2: Compound Identification & Properties

Proper identification is the first step in chemical safety. It is crucial to distinguish between the
anhydrous and hydrated forms of the compound, as their molecular weights differ, which is
critical for accurate solution preparation.

5-Methylpicolinic Acid 5-Methylpicolinic Acid
Property
Hydrate (Anhydrous)
5-Methylpyridine-2-carboxylic 5-Methylpyridine-2-carboxylic
Synonyms ) )
acid hydrate acid[3]
CAS Number 1588441-37-5[4] 4434-13-3[3]
Molecular Formula C7HsNO3[4] C7H7NO2[3]
Molecular Weight 155.15 g/mol [4] 137.14 g/mol [3]

Section 3: Hazard Identification and Risk
Assessment

While specific GHS data for the hydrate form is limited, the hazard profile of the closely related
anhydrous 5-Methylpicolinic acid provides a strong basis for risk assessment.[3] All handling
procedures should assume the hydrate carries similar risks. The primary hazards are detailed
below.

GHS Hazard Classification (based on anhydrous data)

Pictogram(s) Signal Word Hazard Class & Statement

H318: Causes serious eye
damage.[1][3][5] H302:
Harmful if swallowed.[1][3][5]
H312: Harmful in contact with
skin.[3] H332: Harmful if
inhaled.[3] H315: Causes skin
irritation.[3] H335: May cause

Danger|[3]

respiratory irritation.[3]
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Expert Assessment of Hazards:

Serious Eye Damage (H318): This is the most significant hazard. Accidental contact with the
eyes can cause irreversible damage. The "Danger"” signal word is primarily driven by this
classification.[1][5]

Acute Toxicity (H302, H312, H332): The compound is classified as harmful through ingestion,
skin contact, and inhalation.[3] This necessitates measures to prevent all routes of exposure.

Irritation (H315, H335): As a fine powder, the compound can easily become airborne, posing
a risk of skin and respiratory tract irritation.[3] Avoiding dust formation is a critical handling
requirement.[6][7][8]

Section 4: Safe Handling & Personal Protective
Equipment (PPE)

A multi-layered approach combining engineering controls, appropriate PPE, and strict hygiene
practices is essential for safe handling.

4.1 Engineering Controls

o Primary Control: All weighing and solution preparation activities must be conducted within a
certified chemical fume hood to control airborne dust and vapors.[9]

Ventilation: Ensure the laboratory is well-ventilated to prevent the accumulation of dust or
vapors in the general workspace.[6][7][10]

Safety Equipment: An eyewash station and safety shower must be readily accessible and
located close to the workstation.[8][10]

4.2 Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are mandatory. A face shield should be worn over goggles when handling larger
guantities or when there is a significant risk of splashing.[5]
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e Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn at all times. Gloves
should be inspected for defects before use and removed using the proper technique to avoid
skin contact. Contaminated gloves must be disposed of as hazardous waste.

o Body Protection: A full-length laboratory coat must be worn and kept fastened. For tasks with
a higher risk of spills, a chemically resistant apron is recommended.

» Respiratory Protection: If work outside of a fume hood is unavoidable and dust may be
generated, a NIOSH-approved respirator with a particulate filter is required.

4.3 General Hygiene Practices

Avoid all contact with skin, eyes, and clothing.[6]

Wash hands thoroughly with soap and water after handling the compound, before breaks,
and at the end of the workday.[1][5][7]

Do not eat, drink, or smoke in laboratory areas where chemicals are handled.[1][5][7]

Contaminated clothing should be removed immediately and laundered before reuse.[11]
Section 5: Storage and Incompatibility

5.1 Recommended Storage Conditions

e Store in a cool, dry, and well-ventilated area.[6][7][8]

o Keep the container tightly closed to prevent absorption of moisture and contamination.[4][6]
[8][10]

o Store away from incompatible materials.[6]
5.2 Incompatible Materials
e Strong Oxidizing Agents: Can lead to vigorous or exothermic reactions.

o Strong Acids and Bases: As a carboxylic acid, it will react with bases in a standard acid-base
neutralization. Contact with strong acids may cause decomposition.[8][10]
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e Reducing Agents.[8]

Section 6: Emergency Procedures

6.1 First Aid Measures

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do so.[1][5] Seek
immediate medical attention. This is critical due to the risk of serious eye damage.[5]

o Skin Contact: Immediately remove all contaminated clothing.[11] Wash the affected area with
plenty of soap and water for at least 15 minutes. Seek medical advice if irritation occurs or
persists.

¢ Inhalation: Move the person to fresh air.[10] If breathing is difficult or they feel unwell, seek
medical attention.

¢ Ingestion: Rinse mouth thoroughly with water.[1][5] Do NOT induce vomiting. Call a poison
control center or doctor for treatment advice.[1][5]

6.2 Spill Response Protocol For any spill, the primary goal is to ensure personnel safety and
prevent the spread of contamination. The following workflow should be adopted.
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Caption: Decision workflow for managing a 5-Methylpicolinic acid hydrate spill.
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Step-by-Step Spill Cleanup (Minor Spill <10g within a fume hood):

Alert & Secure: Alert personnel in the immediate area. Ensure the fume hood sash is
lowered.

e Don PPE: Wear, at a minimum, a lab coat, double nitrile gloves, and chemical safety
goggles.

» Contain: Gently cover the solid spill with a dry, inert absorbent material like vermiculite or
sand to prevent it from becoming airborne.[12][13]

o Collect: Carefully sweep the material and absorbent into a designated hazardous waste
container.[13] Use plastic tools to avoid sparks. Do not create dust.[13]

o Decontaminate: Wipe the spill area with a damp cloth. Place the cloth in the waste container.

o Dispose: Seal and label the waste container. Dispose of it according to your institution's
hazardous waste procedures.[5]

Section 7: Experimental Protocol: Preparation of a
10 mM Aqueous Stock Solution

This protocol details the preparation of a 100 mL stock solution, a common task in research
settings. The key is using the correct molecular weight for the hydrated form of the compound.

[2]

Objective: To accurately prepare 100 mL of a 10 mM stock solution of 5-Methylpicolinic acid
hydrate.

Materials:
e 5-Methylpicolinic acid hydrate (MW = 155.15 g/mol )
o Analytical balance

e 100 mL Class A volumetric flask
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Weigh boat

Spatula

Deionized water (or appropriate buffer)

Magnetic stirrer and stir bar (optional)

Personal Protective Equipment (PPE) as specified in Section 4.
Protocol Steps:
o Calculation:

o Rationale: The first step is to calculate the precise mass of the hydrated compound
needed. Using the molecular weight of the hydrate is essential for accuracy.[2]

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass = (0.010 mol/L) % (0.100 L) x (155.15 g/mol ) = 0.1552 g
* Weighing:

o Rationale: All weighing operations must be performed inside a chemical fume hood to
contain any airborne powder. An analytical balance provides the necessary precision.

o Place a weigh boat on the analytical balance and tare it.

o Carefully weigh out approximately 0.1552 g of 5-Methylpicolinic acid hydrate. Record
the exact mass.

¢ Dissolution:

o Rationale: A Class A volumetric flask is used for preparing solutions of high accuracy.[14]
[15] The solute is dissolved in a partial volume of solvent first to ensure it fully dissolves
before bringing to the final volume.

o Carefully transfer the weighed solid into the 100 mL volumetric flask.
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o Add approximately 70-80 mL of deionized water (or buffer) to the flask.

o Swirl the flask gently to dissolve the solid. If needed, a magnetic stir bar can be added, or
the solution can be briefly sonicated.

e Bringing to Volume:

o Rationale: This final dilution step establishes the precise concentration. The volume
should be read at the bottom of the meniscus at eye level to avoid parallax error.

o Once the solid is fully dissolved, carefully add more deionized water until the bottom of the
meniscus aligns with the calibration mark on the neck of the flask.

o Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.
o Storage and Labeling (Self-Validation):

o Rationale: Proper labeling is critical for safety and reproducibility. Storing in a sealed,
clearly labeled container prevents degradation and mix-ups.

o Transfer the solution to a suitable, clean, and clearly labeled storage bottle.

o The label should include:

Compound Name: 5-Methylpicolinic Acid Hydrate

Concentration: 10 mM

Solvent: (e.g., Deionized Water)

Date of Preparation

Your Initials

o Store the solution in a cool, dark place as required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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